Cas no 82366-44-7 ( )
structure
Product Name:
CAS No:82366-44-7
MF:C6H4FN3O4
MW:201.112064361572
CID:987711
PubChem ID:345362
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-2,6-dinitroaniline
- NSC402975
- NCULVGHRNORGOV-UHFFFAOYSA-N
- 82366-44-7
- 4-fluoro-2,6dinitroaniline
- SCHEMBL7784325
- DTXSID70323071
- NSC-402975
-
-
- Inchi: 1S/C6H4FN3O4/c7-3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
- InChI Key: NCULVGHRNORGOV-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.01858378g/mol
- Monoisotopic Mass: 201.01858378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 118Ų
Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
82366-44-7 ( ) Related Products
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